Cas no 1333319-64-4 (N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine)

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine is a brominated pyridine derivative featuring a tert-butylamine substituent. This compound is of interest in organic synthesis and pharmaceutical research due to its structural versatility, serving as a key intermediate in the development of biologically active molecules. The bromine atom at the 5-position of the pyridine ring enhances reactivity for further functionalization via cross-coupling reactions, while the sterically hindered 2,2-dimethylpropan-1-amine moiety may influence binding properties in medicinal chemistry applications. Its well-defined molecular structure ensures consistent performance in synthetic pathways, making it a valuable building block for specialized chemical transformations.

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine structure

1333319-64-4 structure

Product Name:N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine

CAS No:1333319-64-4

MF:C₁₁H₁₇BrN₂

MW:257.170081853867

MDL:MFCD18909505

CID:1031152

PubChem ID:71304475

Update Time:2025-10-29

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

- N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine
- N-[(5-bromopyridin-3-yl)methyl]-2,2-dimethylpropan-1-amine
- (5-bromopyridin-3-ylmethyl)(2,2-dimethyl propyl)amine
- A1-05862
- DTXSID90745296
- s11706
- AKOS016845192
- 1333319-64-4
- MDL： MFCD18909505
- Inchi： 1S/C11H17BrN2/c1-11(2,3)8-14-6-9-4-10(12)7-13-5-9/h4-5,7,14H,6,8H2,1-3H3
- InChI Key： QKBNANJCUKYMLN-UHFFFAOYSA-N
- SMILES： BrC1=CN=CC(=C1)CNCC(C)(C)C

Computed Properties

Exact Mass: 256.05751g/mol
Monoisotopic Mass: 256.05751g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 24.9Å²

N-((5-Bromopyridin-3-yl)methyl)-2,2-dimethylpropan-1-amine Pricemore >>

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